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Compound of Interest

Compound Name: 1-Bromo-2-methylnaphthalene

Cat. No.: B105000

This technical guide provides a comprehensive overview of the molecular structure,
physicochemical properties, and relevant experimental methodologies associated with 1-
Bromo-2-methylnaphthalene. The information is intended for researchers, scientists, and
professionals in the field of drug development and organic synthesis.

Core Molecular Information

1-Bromo-2-methylnaphthalene is an aromatic hydrocarbon derivative. It is structurally
characterized by a naphthalene core substituted with a bromine atom at the 1-position and a
methyl group at the 2-position. This compound is also known by its synonyms, 3-Methyl-a-
bromonaphthalene and 2-Methyl-1-bromonaphthalene.[1][2][3][4] The physical appearance of
1-Bromo-2-methylnaphthalene is generally described as a clear yellow liquid.[4][5][6]

Quantitative Physicochemical Data

The key physicochemical properties of 1-Bromo-2-methylnaphthalene are summarized in the
table below for easy reference and comparison.
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Property Value Source(s)
Molecular Formula C11HoBr [11[2][4][7]
Molecular Weight 221.09 g/mol 416171
CAS Registry Number 2586-62-1 [1121141171

Appearance Clear yellow liquid [61[7]
Boiling Point 296 °C (lit.) [41617]
Density 1.418 g/mL at 25 °C (lit.) [4161[7]

Refractive Index

n20/D 1.648 (lit.)

[416]1[7]

Water Solubility Not miscible [6][7]

SMILES Cclccc2ccccc2clBr
1S/C11H9Br/c1-8-6-7-9-4-2-3-

InChl [1112]
5-10(9)11(8)12/h2-7H,1H3
CMIMBQIBIZZZHQ-

InChlKey [1][2]

UHFFFAOYSA-N

Molecular Structure Visualization

The following diagram illustrates the chemical structure of 1-Bromo-2-methylnaphthalene.
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Molecular structure of 1-Bromo-2-methylnaphthalene.

Experimental Protocols

While specific synthetic protocols for 1-Bromo-2-methylnaphthalene are not readily available
in the cited literature, a representative procedure for the bromination of the parent compound,
2-methylnaphthalene, to yield a constitutional isomer (4-bromo-2-methylnaphthalene) is
detailed below. This provides insight into the general methodology for the electrophilic aromatic
substitution on a methylnaphthalene scaffold.

Synthesis of 4-Bromo-2-methylnaphthalene

This protocol is adapted from a described synthetic pathway for 2-(aminomethyl)-4-
bromonaphthalene.[1]
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Materials:

e 2-methylnaphthalene

e Bromine (Brz2)

e Heptane (or other suitable solvent)

e Lanthanum acetate hydrate (catalyst)

e Aqueous sodium metabisulfite solution

o Apparatus for dropwise addition, stirring, and temperature control
Procedure:

» Dissolve 2-methylnaphthalene in a suitable solvent, such as heptane, in a reaction vessel
equipped with a stirrer and a dropping funnel.

e Add a catalytic amount of lanthanum acetate hydrate to the solution.

e Cool the reaction mixture to a controlled temperature to manage the exothermicity of the
reaction.

» Add bromine dropwise to the stirred solution. The rate of addition should be carefully
controlled to maintain the desired reaction temperature.

o After the addition is complete, allow the reaction to proceed until completion, which can be
monitored by techniques such as Thin Layer Chromatography (TLC) or Gas
Chromatography (GC).

e Upon completion, the reaction mixture is worked up by washing with an aqueous solution of
sodium metabisulfite to quench any unreacted bromine.

» The organic layer is then separated, washed with water and brine, and dried over an
anhydrous salt like magnesium sulfate.
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e The solvent is removed under reduced pressure, and the crude product is purified, typically
by column chromatography or distillation, to yield 4-bromo-2-methylnaphthalene.

Experimental Workflow Visualization

The following diagram illustrates a generalized workflow for the synthesis and purification of a
brominated methylnaphthalene derivative, based on the protocol described above.

Synthesis Work-up Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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